Cas no 887894-40-8 (N-(4-chlorophenyl)-3-(2-methyl-3-nitrobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(4-chlorophenyl)-3-(2-methyl-3-nitrobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 887894-40-8
• MF: C₂₃H₁₆ClN₃O₅
• MW: 449.843244552612
• CID: 6483410
• Update Time: 2025-06-08

N-(4-chlorophenyl)-3-(2-methyl-3-nitrobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-3-(2-methyl-3-nitrobenzamido)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(4-chlorophenyl)-3-[(2-methyl-3-nitrobenzoyl)amino]-

• Inchi： 1S/C23H16ClN3O5/c1-13-16(6-4-7-18(13)27(30)31)22(28)26-20-17-5-2-3-8-19(17)32-21(20)23(29)25-15-11-9-14(24)10-12-15/h2-12H,1H3,(H,25,29)(H,26,28)
• InChI Key： LSHXHAIZXFGFBX-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC([N+]([O-])=O)=C2C)=C1C(NC1=CC=C(Cl)C=C1)=O

Experimental Properties

• Density: 1.478±0.06 g/cm3(Predicted)
• Boiling Point: 515.5±50.0 °C(Predicted)
• pka: 10.93±0.43(Predicted)

Additional information on N-(4-chlorophenyl)-3-(2-methyl-3-nitrobenzamido)-1-benzofuran-2-carboxamide

Introduction to N-(4-chlorophenyl)-3-(2-methyl-3-nitrobenzamido)-1-benzofuran-2-carboxamide (CAS No. 887894-40-8)

N-(4-chlorophenyl)-3-(2-methyl-3-nitrobenzamido)-1-benzofuran-2-carboxamide, identified by its CAS number 887894-40-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of N-(4-chlorophenyl)-3-(2-methyl-3-nitrobenzamido)-1-benzofuran-2-carboxamide is characterized by its intricate arrangement of functional groups, which includes a benzofuran core, chlorophenyl and nitro-substituted benzamide moieties. This structural complexity suggests potential interactions with biological targets, such as enzymes and receptors, that could modulate various physiological processes.

In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds like N-(4-chlorophenyl)-3-(2-methyl-3-nitrobenzamido)-1-benzofuran-2-carboxamide. The presence of multiple pharmacophores in its structure makes it a versatile scaffold for drug design. Researchers have been particularly intrigued by its potential to interact with targets involved in inflammatory pathways, neurodegenerative diseases, and cancer.

The benzofuran moiety is known for its ability to enhance binding affinity and selectivity due to its rigid aromatic system. Additionally, the chlorophenyl group can serve as an electron-withdrawing substituent, influencing the electronic properties of the molecule. The nitro group in the benzamide segment introduces further complexity, potentially affecting both the reactivity and the biological activity of the compound.

Recent studies have highlighted the importance of N-(4-chlorophenyl)-3-(2-methyl-3-nitrobenzamido)-1-benzofuran-2-carboxamide in the development of novel therapeutic strategies. For instance, preliminary in vitro studies have demonstrated its ability to inhibit certain enzymes implicated in inflammation. This finding aligns with the broader trend in drug discovery towards identifying compounds that can modulate inflammatory responses without causing significant side effects.

The synthesis of N-(4-chlorophenyl)-3-(2-methyl-3-nitrobenzamido)-1-benzofuran-2-carboxamide presents a challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis, coupled with modern purification methods, have enabled researchers to obtain high-purity samples suitable for detailed pharmacological evaluation.

In addition to its potential therapeutic applications, N-(4-chlorophenyl)-3-(2-methyl-3-nitrobenzamido)-1-benzofuran-2-carboxamide has also been studied for its role in chemical biology research. Its unique structure allows researchers to probe the mechanisms of various biological processes by studying its interactions with cellular components. This approach has provided valuable insights into the function of key targets involved in human health and disease.

The future direction of research on N-(4-chlorophenyl)-3-(2-methyl-3-nitrobenzamido)-1-benzofuran-2-carboxamide is likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning its molecular structure, researchers aim to enhance its potency, selectivity, and bioavailability. These efforts are crucial for translating preclinical findings into effective clinical treatments.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in materials science and nanotechnology. For example, it could be used as a building block for designing novel materials with specific functionalities or as an intermediate in the synthesis of advanced polymers.

The development of N-(4-chlorophenyl)-3-(2-methyl-3-nitrobenzamido)-1-benzofuran-2-carboxamide